Cas no 743441-98-7 (Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI))
Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI)
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- Inchi: 1S/C7H14N2O3/c1-3-8-5-6(10)9-7(11)12-4-2/h8H,3-5H2,1-2H3,(H,9,10,11)
- InChI Key: YNGPRYVNWLJDMX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)NC(CNCC)=O
Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-40607-0.05g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 0.05g |
$86.0 | 2025-02-20 | |
| Enamine | EN300-40607-0.1g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 0.1g |
$129.0 | 2025-02-20 | |
| Enamine | EN300-40607-0.25g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 0.25g |
$183.0 | 2025-02-20 | |
| Enamine | EN300-40607-0.5g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 0.5g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-40607-1.0g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 1.0g |
$457.0 | 2025-02-20 | |
| Enamine | EN300-40607-2.5g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 2.5g |
$894.0 | 2025-02-20 | |
| Enamine | EN300-40607-5.0g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 5.0g |
$1322.0 | 2025-02-20 | |
| Enamine | EN300-40607-10.0g |
ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95.0% | 10.0g |
$1962.0 | 2025-02-20 | |
| Ambeed | A1108807-1g |
Ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95% | 1g |
$369.0 | 2025-04-17 | |
| Ambeed | A1108807-5g |
Ethyl N-[2-(ethylamino)acetyl]carbamate |
743441-98-7 | 95% | 5g |
$1073.0 | 2025-04-17 |
Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI)
Carbamic Acid, [(Ethylamino)Acetyl]-, Ethyl Ester (9CI): A Comprehensive Overview
Carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI), also known by its CAS number 743441-98-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of carbamic acids and their derivatives, which are widely studied for their potential applications in drug development and agrochemicals. The structure of this compound is characterized by a carbamate group attached to an ethylaminoacetyl moiety, making it a versatile molecule with unique chemical properties.
The synthesis of carbamic acid, [(ethylamino)acetyl]-, ethyl ester involves the reaction of ethyl chloroformate with an appropriate amine derivative. This reaction typically occurs under controlled conditions to ensure the formation of the desired product with high purity. The compound is known for its stability under mild conditions, which makes it suitable for various applications in both academic and industrial settings.
Recent studies have highlighted the potential of carbamic acid derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The ethyl ester group in the molecule plays a crucial role in enhancing its bioavailability, making it a promising candidate for drug delivery systems.
In addition to its pharmaceutical applications, carbamic acid, [(ethylamino)acetyl]-, ethyl ester has shown potential in agrochemicals as a component in herbicides and pesticides. Its ability to inhibit specific enzymes involved in plant growth has been extensively studied, leading to its consideration as a sustainable alternative to traditional chemical agents.
The environmental impact of this compound has also been a topic of recent research. Studies have demonstrated that carbamic acid derivatives degrade relatively quickly under environmental conditions, reducing their persistence in soil and water systems. This property is particularly important for ensuring the safety of ecosystems when these compounds are used in agricultural practices.
From a structural perspective, carbamic acid, [(ethylamino)acetyl]-, ethyl ester exhibits a unique balance between hydrophilic and hydrophobic groups. This balance contributes to its solubility properties, which are critical for its application in various chemical processes. The molecule's flexibility also allows for easy modification, enabling chemists to tailor its properties for specific uses.
Looking ahead, the continued exploration of carbamic acid derivatives is expected to yield further insights into their biological activities and potential applications. Collaborative efforts between academic institutions and industry players are likely to accelerate the development of innovative products based on this compound.
In conclusion, carbamic acid, [(ethylamino)acetyl]-, ethyl ester (9CI) is a multifaceted compound with diverse applications across several industries. Its chemical properties and biological activities make it a valuable subject for ongoing research and development efforts.
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